Cas no 1805015-94-4 (3-Bromo-4-cyano-5-formylbenzoic acid)

• Product Name: 3-Bromo-4-cyano-5-formylbenzoic acid
• CAS No: 1805015-94-4
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735429
• CID: 4706559
• Update Time: 2025-05-19

3-Bromo-4-cyano-5-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-formylbenzoic acid

• MDL： MFCD28735429
• Inchi： 1S/C9H4BrNO3/c10-8-2-5(9(13)14)1-6(4-12)7(8)3-11/h1-2,4H,(H,13,14)
• InChI Key： IPYGFYIXSRTLPO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C=O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Topological Polar Surface Area: 78.2

Additional information on 3-Bromo-4-cyano-5-formylbenzoic acid

Comprehensive Overview of 3-Bromo-4-cyano-5-formylbenzoic acid (CAS No. 1805015-94-4)

3-Bromo-4-cyano-5-formylbenzoic acid (CAS No. 1805015-94-4) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique molecular structure featuring a bromo substituent, a cyano group, and a formyl functionality, serves as a versatile intermediate in the synthesis of complex molecules. Its benzoic acid backbone further enhances its reactivity, making it a valuable building block for researchers.

In recent years, the demand for 3-Bromo-4-cyano-5-formylbenzoic acid has surged due to its applications in the development of novel small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its potential to modulate biological pathways, making it a hot topic in drug discovery and medicinal chemistry. The compound's ability to undergo selective transformations, such as cross-coupling reactions and nucleophilic substitutions, further underscores its utility in modern synthetic strategies.

One of the most frequently asked questions about 3-Bromo-4-cyano-5-formylbenzoic acid revolves around its synthetic routes and purification methods. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. Additionally, the compound's stability under various conditions is a critical consideration for researchers, especially those working on long-term storage and scale-up processes.

The growing interest in sustainable chemistry has also put 3-Bromo-4-cyano-5-formylbenzoic acid in the spotlight. Scientists are exploring greener synthetic approaches, such as catalytic methods and solvent-free reactions, to minimize environmental impact. This aligns with the broader industry trend toward green chemistry and eco-friendly manufacturing, which are increasingly prioritized by regulatory bodies and consumers alike.

Another area of exploration is the compound's potential in material science. Its unique electronic properties, attributed to the presence of electron-withdrawing groups like the cyano and formyl moieties, make it a candidate for developing organic semiconductors and photovoltaic materials. This has sparked discussions about its role in advancing renewable energy technologies, a topic of immense global relevance.

In summary, 3-Bromo-4-cyano-5-formylbenzoic acid (CAS No. 1805015-94-4) is a multifaceted compound with broad applications across scientific disciplines. Its relevance to drug development, sustainable chemistry, and advanced materials ensures its continued prominence in research and industry. As innovations in synthetic methodologies and applications emerge, this compound is poised to remain at the forefront of scientific discovery.